7-[(2-Chlorophenyl)methyl]-8-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-3-methylpurine-2,6-dione

• CAS RN: 862979-68-8
• Molecular Formula: C25H27ClN6O3
• Molecular Weight: 494.98
• IUPAC Name: 7-[(2-chlorophenyl)methyl]-8-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-3-methylpurine-2,6-dione
• InChI: InChI=1S/C25H27ClN6O3/c1-29-23-22(24(33)28-25(29)34)32(15-17-5-3-4-6-20(17)26)21(27-23)16-30-11-13-31(14-12-30)18-7-9-19(35-2)10-8-18/h3-10H,11-16H2,1-2H3,(H,28,33,34)
• InChI Key: MLFYUCUPGLMLOD-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)CN3CCN(CC3)C4=CC=C(C=C4)OC)CC5=CC=CC=C5Cl
• solubility: not available

Description

This compound is a derivative of purine, which is a heterocyclic aromatic organic compound. It contains a piperazine ring, which is a common structural motif found in many pharmaceuticals due to its ability to modulate the pharmacokinetic properties of a drug substance. The compound also contains methoxy and chlorophenyl groups, which can significantly affect its physical and chemical properties, as well as its biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be determined by techniques such as High-Resolution Mass Spectrometry (HRMS), Infrared Spectroscopy (IR), and Nuclear Magnetic Resonance (NMR) experiments.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many piperazine derivatives are found in biologically active compounds for a variety of disease states, such as antihistamines, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic drugs.